1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 3-(1-methylpyrrol-3-yl)-2-azaspiro[3.5]nonane
• InChI: InChI=1S/C13H20N2/c1-15-8-5-11(9-15)12-13(10-14-12)6-3-2-4-7-13/h5,8-9,12,14H,2-4,6-7,10H2,1H3
• InChI Key: REXFHQHSMFOGRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)C2C3(CCCCC3)CN2

Description

1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane is a chemical compound of interest in medicinal chemistry and pharmaceutical research, combining a 1-methylpyrrole unit with a 2-azaspiro[3.5]nonane scaffold. The azaspiro[3.5]nonane structure is a valuable rigid framework in drug discovery, often used to explore three-dimensional chemical space and to modulate the properties of bioactive molecules . The 1-methyl-1H-pyrrole group is a common heteroaromatic motif found in many pharmacologically active compounds . While the specific biological activity and mechanism of action for this exact molecule may require further investigation, compounds featuring similar spirocyclic architectures have demonstrated significant biological activities. For instance, research on other azaspiro alkane dione derivatives has shown promising anticonvulsant properties in preclinical models, such as the maximal electroshock (MES) test . This suggests that 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane could serve as a versatile intermediate or a novel scaffold for developing new therapeutic agents, particularly for central nervous system (CNS) targets. Researchers can utilize this compound as a key building block in the synthesis of more complex molecules or as a core structure for constructing targeted libraries in high-throughput screening campaigns. This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane typically involves the reaction of 1-methyl-1H-pyrrole with a suitable azaspiro compound under specific conditions. The reaction often requires the use of catalysts and solvents to facilitate the formation of the spiro structure. The exact conditions, such as temperature, pressure, and reaction time, can vary depending on the desired yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include steps such as purification and crystallization to obtain the compound in its pure form. Industrial methods often focus on scalability and efficiency to meet the demands of various applications .

Chemical Reactions Analysis

Types of Reactions

1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions, such as temperature and solvent, depend on the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, reduction may yield reduced forms, and substitution may yield various substituted derivatives .

Scientific Research Applications

1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

Industry: The compound is used in the development of new materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Analogs in Sigma Receptor (SR) Ligands

2,7-Diazaspiro[3.5]nonane Derivatives

These derivatives exhibit high affinity for sigma-1 receptors (S1R) . For instance:

• Compound 4b (AD186) : Ki(S1R) = 2.7 nM, Ki(S2R) = 27 nM .
• Compound 5b (AB21) : Ki(S1R) = 13 nM, Ki(S2R) = 102 nM .

Key Differences :

• The additional nitrogen atom in the 2,7-diazaspiro[3.5]nonane core enhances hydrogen-bonding interactions with residues like Glu172 in S1R, improving binding affinity .

Diazabicyclo[4.3.0]nonane Derivatives

• Compound 8f (AB10) : Ki(S1R) = 10 nM, Ki(S2R) = 165 nM .
• Comparison : The bicyclic scaffold in diazabicyclo derivatives shows lower S1R affinity than 2,7-diazaspiro analogs, highlighting the importance of spirocyclic geometry for receptor engagement .

Functionalized Spiro Compounds

1-Benzyl-1,7-diazaspiro[3.5]nonan-2-one

• Structure : Incorporates a ketone and benzyl group.
• Application : Used as a precursor for kinase inhibitors, demonstrating the versatility of spiro scaffolds in diverse therapeutic areas .

7-Oxa-2-azaspiro[3.5]nonane Derivatives

• Example: 1-(Furan-2-yl)-7-oxa-2-azaspiro[3.5]nonane hydrochloride (CAS: 1955498-64-2) .
• Impact : Replacing nitrogen with oxygen alters metabolic stability and solubility, broadening applications in small-molecule drug discovery .

Key Observations :

Nitrogen Count : Increasing nitrogen atoms in the spiro core (e.g., 2,7-diazaspiro vs. 2-azaspiro) correlates with enhanced S1R binding due to improved polar interactions .

Substituent Effects : Bulky groups like benzyl or arylpiperazine improve receptor selectivity, while smaller substituents (e.g., methylpyrrole) may prioritize synthetic feasibility .

Therapeutic Scope : 2-Azaspiro derivatives are prominent in antiviral research, whereas diazaspiro compounds dominate neuropharmacology .

Biological Activity

1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane is a synthetic organic compound characterized by its unique spirocyclic structure, which includes a pyrrole ring and a nitrogen-containing spirocyclic moiety. Due to its distinctive molecular architecture, this compound has garnered attention in medicinal chemistry for its potential biological activities, particularly in antimicrobial and anticancer applications.

• Molecular Formula : C13H20N2
• Molecular Weight : 204.31 g/mol
• Structure : The compound features a spirocyclic arrangement that contributes to its steric and electronic properties, making it an intriguing subject for biological research.

Biological Activity

Research indicates that 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane exhibits significant biological activity through various mechanisms:

Antimicrobial Activity

Preliminary studies have suggested that this compound may possess antimicrobial properties. Interaction studies have shown that it can bind to specific enzymes or receptors, which modulates their activity and alters cellular signaling pathways. This interaction is crucial for understanding its potential therapeutic applications against microbial infections.

Anticancer Properties

The compound has also been investigated for its anticancer effects. It has been shown to inhibit the proliferation of cancer cells, with mechanisms likely involving the modulation of key signaling pathways associated with cell growth and apoptosis. The specific molecular targets of 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane are still under investigation, but initial findings indicate promising results in preclinical models.

The mechanisms by which 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane exerts its biological effects include:

• Enzyme Modulation : The compound appears to interact with various enzymes, potentially altering their activity and influencing metabolic pathways.
• Receptor Binding : It may bind to specific receptors involved in cellular signaling, leading to changes in cell behavior that could inhibit tumor growth or microbial proliferation.

Case Studies

Recent research has highlighted several case studies focusing on the biological activity of this compound:

• Anticancer Study : In vitro assays demonstrated that 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane significantly reduced the viability of colorectal cancer cells, suggesting its potential as an anticancer agent.
• Microbial Inhibition : Tests conducted against various bacterial strains revealed that the compound exhibited notable inhibitory effects, indicating its potential use as an antimicrobial agent.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(1-Methyl-1H-pyrrol-3-yl)-2-azaspiro[3.5]nonane, a comparative analysis with structurally similar compounds is essential:

Compound Name	Structural Features	Unique Aspects
1-(1-Ethyl-1H-pyrrol-3-yl)-7-octa-2-azaspiro[3.5]nonane	Similar spirocyclic structure but with an ethyl group	Variation in substituents may affect biological activity
1-(1-Methylpyrrolidinyl)-2,7-diazaspiro[3.5]nonane	Lacks the nitrogen atom in the spirocyclic structure	Absence of nitrogen may lead to different reactivity profiles

Q & A

Q. How can researchers validate the target specificity of 2-azaspiro[3.5]nonane derivatives in complex biological systems?

• Answer : Use CRISPR-Cas9 knockouts of S1R/S2R in cell lines to confirm on-target effects. In vivo, employ selective antagonists (e.g., BD-1063) to block activity. Thermal shift assays (TSA) quantify stabilization of target proteins upon ligand binding .